Cas no 1149388-52-2 (Methyl 5-amino-4-cyano-2-fluorobenzoate)

• Product Name: Methyl 5-amino-4-cyano-2-fluorobenzoate
• CAS No: 1149388-52-2
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 2147490
• Update Time: 2025-06-13

Methyl 5-amino-4-cyano-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-4-cyano-2-fluorobenzoate
• UZCAYVDROGOEHD-UHFFFAOYSA-N
• SY264855
• Methyl 5-amino-4-cyano-2-fluorobenzoate

• Inchi： 1S/C9H7FN2O2/c1-14-9(13)6-3-8(12)5(4-11)2-7(6)10/h2-3H,12H2,1H3
• InChI Key： UZCAYVDROGOEHD-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=C(C=C1C(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• Topological Polar Surface Area: 76.1

Additional information on Methyl 5-amino-4-cyano-2-fluorobenzoate

Comprehensive Overview of Methyl 5-amino-4-cyano-2-fluorobenzoate (CAS No. 1149388-52-2)

Methyl 5-amino-4-cyano-2-fluorobenzoate (CAS No. 1149388-52-2) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceutical and agrochemical research. This compound belongs to the benzoate ester family, characterized by the presence of amino, cyano, and fluoro functional groups, which contribute to its reactivity and utility in synthetic chemistry. Researchers and industry professionals often search for terms like "synthesis of Methyl 5-amino-4-cyano-2-fluorobenzoate", "applications of fluorobenzoate derivatives", and "CAS 1149388-52-2 suppliers", reflecting its growing relevance in advanced chemical studies.

The compound's molecular formula, C₉H₇FN₂O₂, highlights its potential as a building block for more complex molecules. Its fluorine and cyano groups are particularly noteworthy, as they are frequently employed in drug design to enhance bioavailability and metabolic stability. Recent trends in medicinal chemistry emphasize the importance of such functional groups, making Methyl 5-amino-4-cyano-2-fluorobenzoate a subject of interest for researchers exploring "fluorinated bioactive compounds" and "nitrile-containing pharmaceuticals". These keywords align with current industry demands for innovative and efficient synthetic routes.

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Quality control and analytical characterization are critical aspects of working with Methyl 5-amino-4-cyano-2-fluorobenzoate. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to ensure purity and confirm structural integrity. Queries such as "analytical methods for CAS 1149388-52-2" and "spectroscopic data of fluorobenzoates" are prevalent among quality assurance professionals and academic researchers. Accurate characterization is essential for maintaining consistency in research and industrial applications.

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In summary, Methyl 5-amino-4-cyano-2-fluorobenzoate (CAS No. 1149388-52-2) is a compound of significant scientific and industrial interest. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its unique functional groups and synthetic versatility. As research continues to evolve, this compound is likely to remain a focal point for innovations in chemical synthesis and drug development. Keywords such as "fluorobenzoate derivatives in drug discovery" and "CAS 1149388-52-2 research trends" capture the ongoing exploration of its potential, making it a valuable subject for both academic and industrial audiences.